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Compound of Interest

Compound Name:
N-(2-Bromobenzyl)-2-

propanamine hydrochloride

CAS No.: 1051919-30-2

Cat. No.: B3078490

Get Quote

Abstract & Scope
This application note details a robust, scalable protocol for the production of N-(2-
Bromobenzyl)-2-propanamine hydrochloride (CAS: 1051919-30-2). This secondary amine

serves as a critical intermediate in the synthesis of CNS-active pharmaceutical ingredients and

is a versatile scaffold for downstream palladium-catalyzed cross-coupling reactions (e.g.,

Buchwald-Hartwig, Suzuki-Miyaura) due to the preserved ortho-bromo functionality.

The procedure addresses specific scale-up challenges:

Volatility Management: Handling isopropylamine (bp 32–34 °C) without pressurized vessels.

Chemoselectivity: Preventing over-alkylation and preserving the aromatic bromine against

hydrodehalogenation.

Salt Crystallization: Ensuring high purity (>98%) and flowability of the final hydrochloride salt.
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Process Chemistry Assessment
Route Selection
Two primary routes were evaluated. The Reductive Amination (Route A) is selected for scale-

up due to its superior impurity profile and safety compared to direct alkylation.

Route A (Selected): Condensation of 2-bromobenzaldehyde with isopropylamine to form an

imine, followed by hydride reduction.

Advantages: Mono-alkylation is kinetically favored; avoids genotoxic alkyl halides (e.g., 2-

bromobenzyl bromide).

Key Control: The ortho-bromo substituent creates steric hindrance, slowing imine

formation. The protocol uses a slight excess of amine and optimized induction time to

drive equilibrium.

Route B (Rejected): Alkylation of isopropylamine with 2-bromobenzyl bromide.

Risks:[1] High probability of bis-alkylation (tertiary amine formation); 2-bromobenzyl

bromide is a potent lachrymator and skin irritant.

Reagent Selection for Scale-Up
Reducing Agent: Sodium Borohydride (

) is chosen over Sodium Triacetoxyborohydride (STAB). While STAB is milder,

is significantly more cost-effective for kilogram-scale batches and generates easier-to-handle
inorganic waste (borates vs. acetates). The risk of reducing the aldehyde directly is mitigated
by a stepwise "Imine Pre-formation" protocol.

Solvent: Methanol (MeOH) is selected for its high solubility of both reactants and the

borohydride reagent, facilitating rapid kinetics.

Experimental Protocol
Reaction Scheme
The synthesis proceeds via a stepwise reductive amination:
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Step 1: Imine Formation

Step 2: Reduction Step 3: Salt Formation

2-Bromobenzaldehyde
(C7H5BrO)

Imine Intermediate
(In Situ)

 MeOH, <20°C
-H2O

Isopropylamine
(C3H9N)

Free Amine
(Oil)

 NaBH4
 0-5°C

NaBH4
(0.6 equiv)

Product HCl Salt
(Solid)

 HCl formation

HCl (in IPA/Et2O)

Click to download full resolution via product page

Caption: Stepwise reductive amination workflow ensuring imine conversion prior to reduction.

Materials & Stoichiometry
Batch Size Basis: 100 g of 2-Bromobenzaldehyde (0.54 mol)
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Reagent MW ( g/mol ) Equiv.[2] Mass/Vol Role

2-

Bromobenzaldeh

yde

185.02 1.0 100.0 g Limiting Reagent

Isopropylamine 59.11 1.2 38.3 g (55 mL) Amine Source

Methanol

(anhydrous)
- - 500 mL (5V) Solvent

Sodium

Borohydride
37.83 0.6 12.3 g Reducing Agent

HCl (4M in

Dioxane or IPA)
36.46 1.1 ~150 mL Salt Formation

MTBE / Heptane - - As required
Workup/Crystalli

zation

Detailed Procedure
Phase 1: Imine Formation (The "Cold Soak")
Rationale: Isopropylamine is volatile. Adding it to a warm solution results in loss of

stoichiometry. The reaction is exothermic.

Setup: Equip a 2L 3-neck round-bottom flask with a mechanical stirrer, internal temperature

probe, and a reflux condenser (cooled to -5 °C if possible, or standard water). Nitrogen purge

is essential.

Dissolution: Charge 2-Bromobenzaldehyde (100 g) and Methanol (400 mL). Stir until fully

dissolved.

Cooling: Cool the solution to 0–5 °C using an ice/salt bath.

Addition: Add Isopropylamine (55 mL) dropwise via an addition funnel over 30 minutes.

Critical Control: Maintain internal temperature < 15 °C.
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Equilibration: Allow the mixture to warm to room temperature (20–25 °C) and stir for 2 hours.

Checkpoint: Perform TLC (20% EtOAc/Hexane) or HPLC. The aldehyde peak should be

<2%. If aldehyde remains, add 0.1 equiv of isopropylamine and stir for 1 hour.

Phase 2: Reduction
Rationale: NaBH4 generates hydrogen gas. Controlled addition is vital to prevent foaming and

thermal runaway.

Cooling: Return the reaction mixture to 0 °C.

Addition: Add Sodium Borohydride (12.3 g) portion-wise over 45 minutes.

Safety Note: Expect vigorous gas evolution (

). Ensure reactor venting is unblocked.

Exotherm Control: Do not allow temperature to exceed 10 °C during addition.

Reaction: Remove the ice bath and stir at room temperature for 1 hour.

Quench: Cool to 5 °C. Slowly add Water (100 mL) to quench excess borohydride. Stir for 20

minutes.

Solvent Swap: Concentrate the mixture under reduced pressure (Rotavap, 40 °C) to remove

Methanol. A biphasic oil/water residue will remain.

Phase 3: Workup & Purification
Extraction: Dilute the residue with MTBE (Methyl tert-butyl ether) (300 mL) and Water (100

mL). Separate the layers.

Base Wash: Wash the organic layer with 1M NaOH (100 mL) to ensure the amine is free-

based and to remove any borate salts.

Brine Wash: Wash with saturated brine (100 mL).

Drying: Dry the organic phase over anhydrous
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, filter, and concentrate to yield the crude oil (Free Base).

Expected Yield (Free Base): ~110–115 g (Pale yellow oil).

Phase 4: Salt Formation & Crystallization
Rationale: The HCl salt is hygroscopic if impure. Anhydrous conditions are preferred.

Dissolution: Dissolve the crude oil in Isopropyl Acetate (IPAc) or Ethanol (300 mL). Cool to

0–5 °C.

Acidification: Slowly add 4M HCl in Dioxane (or IPA) (~150 mL) with vigorous stirring.

Observation: A thick white precipitate will form immediately.

Aging: Stir the slurry at 0 °C for 1 hour to maximize yield.

Filtration: Filter the solid under vacuum / nitrogen blanket.

Washing: Wash the cake with cold MTBE or Heptane (2 x 50 mL) to remove colored

impurities.

Drying: Dry in a vacuum oven at 40 °C for 12 hours.

Analytical Controls & Specifications
In-Process Controls (IPC)

Step Method Specification Action if Failed

Imine Formation HPLC / TLC Aldehyde < 2.0%
Add 0.1 eq Amine;

Extend time

Reduction HPLC Imine < 0.5%
Add 0.1 eq NaBH4;

Warm to 25°C

Workup pH Check Aqueous pH > 12
Add more NaOH

during extraction

Final Product Specifications
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Appearance: White to off-white crystalline solid.

1H NMR (DMSO-d6): Consistent with structure. Key signals: Isopropyl methine multiplet

(~3.3 ppm), Benzyl methylene singlet (~4.2 ppm), Aromatic protons (7.2–7.7 ppm).

Purity (HPLC): > 98.0% (Area %).

Melting Point: ~185–190 °C (Decomposition).

Safety & Hazard Analysis
Isopropylamine

Flammable & Volatile
(Flash Pt: -37°C)

Use chilled condenser
Keep T < 15°C

Sodium Borohydride
H2 Gas Evolution

(Explosion Hazard)

Slow addition
Ventilation check

No ignition sources

Click to download full resolution via product page

Caption: Critical safety control points for volatile amines and hydride reagents.

Isopropylamine: Extremely flammable and volatile. All transfers must occur in a fume hood.

Ground all glassware to prevent static discharge.

Ortho-Bromo Stability: Avoid using Palladium on Carbon (Pd/C) for any purification steps, as

this will lead to debromination (hydrodehalogenation), destroying the molecule's utility as a

coupling partner.

Troubleshooting Guide
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Problem Probable Cause Solution

Low Yield (<70%) Volatilization of amine

Cool reaction to 0°C during

addition; Use sealed vessel if

possible.

Product is Sticky/Yellow Residual solvent or oxidation
Recrystallize from

Ethanol/MTBE (1:3 ratio).

Incomplete Reduction Water in solvent
Use anhydrous Methanol;

Water decomposes NaBH4.

Debromination Observed Contamination

Ensure no transition metals

(Pd, Ni) are present in

reactors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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